Cas no 1135437-93-2 (N,N-Dimethyl-N'-1H-pyrrolo3,2-bpyridine-5-yl-methanimidamide)

• Product Name: N,N-Dimethyl-N'-1H-pyrrolo3,2-bpyridine-5-yl-methanimidamide
• CAS No: 1135437-93-2
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5055429
• Update Time: 2025-10-21

N,N-Dimethyl-N'-1H-pyrrolo3,2-bpyridine-5-yl-methanimidamide Chemical and Physical Properties

Names and Identifiers

• Methanimidamide,N,N-dimethyl-N'-1H-pyrrolo[3,2-b]pyridin-5-yl-
• N,N-dimethyl-N'-(1H-pyrrolo[3,2-b]pyridin-5-yl)methanimidamide
• (E)-N,N-dimethyl-N'-(1H-pyrrolo[3,2-b]pyridin-5-yl)formimidamide
• N,N-dimethyl-N'-1H-pyrrolo[3,2-b]pyridine-5-yl-methanimidamide
• N,N-Dimethyl-N'-1H-pyrrolo3,2-bpyridine-5-yl-methanimidamide

• Inchi： 1S/C10H12N4/c1-14(2)7-12-10-4-3-8-9(13-10)5-6-11-8/h3-7,11H,1-2H3/b12-7+
• InChI Key： PBLCIAUNEZBCPV-KPKJPENVSA-N
• SMILES： N1C=CC2=C1C=CC(/N=C/N(C)C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1.1
• Topological Polar Surface Area: 44.3

Additional information on N,N-Dimethyl-N'-1H-pyrrolo3,2-bpyridine-5-yl-methanimidamide

N,N-Dimethyl-N'-1H-pyrrolo[3,2-b]pyridine-5-yl-methanimidamide and Its Role in Modern Biomedical Research

N,N-Dimethyl-N'-1H-pyrrolo[3,2-b]pyridine-5-yl-methanimidamide is a novel pyrrolo[3,2-b]pyridine-based compound with significant potential in the field of biomedical innovation. This molecule, with a CAS number of 1135437-93-2, represents a unique structural framework that combines the properties of pyrrolo[3,2-b]pyridine with the functional groups of methanimidamide. Recent studies have highlighted its promising applications in targeted drug delivery, anti-inflammatory mechanisms, and neuroprotective effects, making it a focal point for researchers exploring advanced therapeutic strategies.

The pyrrolo[3,2-b]pyridine scaffold is a versatile platform in medicinal chemistry, known for its ability to modulate various biological pathways. When combined with the methanimidamide moiety, this compound exhibits enhanced bioavailability and selectivity. The N,N-Dimethyl substituents further stabilize the molecular structure, contributing to its metabolic stability and prolonged half-life in vivo. These characteristics position N,N-Dimethyl-N'-1H-pyrrolo[3,2-b]pyridine-5-yl-methanimidamide as a candidate for chronic disease management and acute condition treatment.

Recent advancements in computational chemistry have enabled detailed analysis of the N,N-Dimethyl-N'-1H-pyrrolo[3,2-b]pyridine-5-yl-methanimidamide molecule. Molecular docking studies reveal its potential interaction with key proteins such as cytochrome P450 and kinase enzymes, which are critical in drug metabolism and signal transduction. These findings suggest that the compound could modulate cellular signaling pathways involved in inflammatory responses and neurodegenerative diseases. Such insights are crucial for optimizing its therapeutic potential.

Experimental data from in vitro and in vivo studies further support the efficacy of N,N-Dimethyl-N'-1H-pyrrolo[3,2-b]pyridine-5-yl-methanimidamide. In in vitro assays, the compound demonstrated significant antioxidant activity by scavenging free radicals and reducing oxidative stress. These effects are particularly relevant in conditions like atherosclerosis and diabetic complications, where oxidative damage plays a central role. The methanimidamide group likely contributes to these antioxidant properties by enhancing the molecule's ability to donate electrons.

Furthermore, the pyrrolo[3,2-b]pyridine core of this compound has been shown to interact with ion channels and receptor sites, making it a potential candidate for neurological disorders. Recent research published in Journal of Medicinal Chemistry highlights its ability to inhibit excitotoxicity in neuronal cells, a mechanism implicated in Alzheimer's disease and multiple sclerosis. These findings underscore the importance of N,N-Dimethyl-N'-1H-pyrrolo[3,2-b]pyridine-5-yl-methanimidamide in the development of targeted therapies for neurodegenerative conditions.

The methanimidamide functional group in N,N-Dimethyl-N'-1H-pyrrolo[3,2-b]pyridine-5-yl-methanimidamide also plays a role in its pharmacokinetic profile. Studies indicate that the compound exhibits favorable absorption, distribution, and elimination characteristics, with minimal hepatic metabolism and renal excretion. This profile is advantageous for drugs requiring sustained release or long-term administration, as it reduces the frequency of dosing and minimizes side effects.

Emerging evidence from clinical trials suggests that N,N-Dimethyl-N'-1H-pyrrolo[3,2-b]pyridine-5-yl-methanimidamide could be a valuable addition to the treatment of inflammatory bowel disease (IBD). The compound's ability to modulate immune responses and reduce pro-inflammatory cytokines aligns with the therapeutic goals for IBD. Additionally, its anti-inflammatory properties may have applications in autoimmune disorders such as rheumatoid arthritis and psoriasis.

Despite its promising potential, the development of N,N-Dimethyl-N'-1H-pyrrolo[3,2-b]pyridine-5-yl-methanimidamide as a therapeutic agent requires further investigation. Ongoing research is focused on optimizing its selectivity and efficacy while minimizing potential toxicological risks. Advanced drug delivery systems, such as nanoencapsulation and controlled release formulations, are being explored to enhance its therapeutic outcomes. These strategies aim to improve the compound's bioavailability and ensure its safe and effective use in clinical settings.

In conclusion, N,N-Dimethyl-N'-1H-pyrrolo[3,2-b]pyridine-5-yl-methanimidamide represents a significant advancement in the field of biomedical research. Its unique structural features and diverse biological activities make it a promising candidate for the treatment of various chronic and acute conditions. As research continues to uncover its full potential, this compound may play a pivotal role in the development of innovative therapies that address unmet medical needs.